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Compound of Interest

Compound Name: Valerosidate

Cat. No.: B151126

Valerosidate, a natural iridoid glycoside extracted from Valeriana jatamansi, requires careful
handling and disposal to ensure laboratory safety and environmental protection.[1][2][3] This
guide provides essential information for researchers, scientists, and drug development
professionals on the proper disposal procedures for Valerosidate, emphasizing safety and
compliance in the absence of a specific Safety Data Sheet (SDS).

Key Chemical and Physical Properties

While a comprehensive Safety Data Sheet for Valerosidate is not readily available, the
following quantitative data has been compiled from various sources. This information is crucial
for understanding the compound's basic characteristics.

Property Value Source
Molecular Formula C21H34011 ChemBK
Molecular Weight 462.49 g/mol TargetMol[1]
CAS Number 29505-31-5 TargetMol[1]
Storage (Powder) -20°C for 3 years TargetMol[1]
Storage (In Solvent) -80°C for 1 year TargetMol[1]

Valerosidate Disposal Protocol
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Given the absence of specific hazard data for Valerosidate, it is prudent to handle it as a
potentially hazardous chemical. The following step-by-step disposal procedure is based on
general best practices for laboratory chemical waste management.

1. Waste ldentification and Classification:

o Treat all Valerosidate waste, including pure compound, solutions, and contaminated
materials (e.g., gloves, weighing paper, pipette tips), as hazardous chemical waste.

e Do not mix Valerosidate waste with other chemical waste streams unless compatibility has
been confirmed.

2. Waste Segregation and Collection:

o Solid Waste: Collect pure Valerosidate powder and contaminated disposable labware in a
dedicated, clearly labeled, and sealable container.

o Liquid Waste: Collect solutions containing Valerosidate in a separate, leak-proof, and
compatible waste container. If dissolved in a solvent, the solvent's hazards must also be
considered for proper segregation.

« Empty Containers: Triple-rinse empty Valerosidate containers with a suitable solvent. The
rinsate should be collected and disposed of as hazardous liquid waste.[4] After rinsing, the
container can be disposed of as regular waste, with the label defaced.[5]

3. Labeling and Storage:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Valerosidate," and the approximate quantity.

» Store the waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.[5]

e Ensure waste containers are kept closed except when adding waste.

4. Professional Disposal:
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» Arrange for the collection and disposal of Valerosidate waste through a certified hazardous
waste disposal vendor.

e Provide the vendor with all available information on the chemical, including its name, CAS
number, and any known properties.

» Never dispose of Valerosidate down the drain or in regular trash.

Experimental Workflow: Valerosidate Disposal
Decision Process

The following diagram illustrates the logical steps for the proper disposal of Valerosidate and
associated materials in a laboratory setting.
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Valerosidate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Valerosidate | TargetMol [targetmol.com]

e 2. Valerosidate | Benchchem [benchchem.com]

e 3. Valerosidate | CAS:29505-31-5 | Manufacturer ChemFaces [chemfaces.com]
e 4. campussafety.lehigh.edu [campussafety.lehigh.edu]

o 5. utiasafety.tennessee.edu [utiasafety.tennessee.edu]

« To cite this document: BenchChem. [Prudent Disposal of Valerosidate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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